Sodium methanolate
Sodium methanolate
Sodium methoxide solution is composed of 0.5M sodium methoxide in 0.5N methanol. It is a widely used organic base in organic synthesis.
Sodium methylate is a white amorphous powder. It reacts with water to form sodium hydroxide, a corrosive material, and methyl alcohol, a flammable liquid. The heat from this reaction may be sufficient to ignite surrounding combustible material or the sodium methylate itself if the water is present in only small amounts. It is used to process edible fats and oils, and to make other chemicals.
A colorless, flammable liquid used in the manufacture of FORMALDEHYDE and ACETIC ACID, in chemical synthesis, antifreeze, and as a solvent. Ingestion of methanol is toxic and may cause blindness.
Sodium methylate is a white amorphous powder. It reacts with water to form sodium hydroxide, a corrosive material, and methyl alcohol, a flammable liquid. The heat from this reaction may be sufficient to ignite surrounding combustible material or the sodium methylate itself if the water is present in only small amounts. It is used to process edible fats and oils, and to make other chemicals.
A colorless, flammable liquid used in the manufacture of FORMALDEHYDE and ACETIC ACID, in chemical synthesis, antifreeze, and as a solvent. Ingestion of methanol is toxic and may cause blindness.
Brand Name:
Vulcanchem
CAS No.:
124-41-4
VCID:
VC20872731
InChI:
InChI=1S/CH4O.Na/c1-2;/h2H,1H3;
SMILES:
C[O-].[Na+]
Molecular Formula:
CH4NaO
Molecular Weight:
55.032 g/mol
Sodium methanolate
CAS No.: 124-41-4
Cat. No.: VC20872731
Molecular Formula: CH4NaO
Molecular Weight: 55.032 g/mol
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Specification
| Description | Sodium methoxide solution is composed of 0.5M sodium methoxide in 0.5N methanol. It is a widely used organic base in organic synthesis. Sodium methylate is a white amorphous powder. It reacts with water to form sodium hydroxide, a corrosive material, and methyl alcohol, a flammable liquid. The heat from this reaction may be sufficient to ignite surrounding combustible material or the sodium methylate itself if the water is present in only small amounts. It is used to process edible fats and oils, and to make other chemicals. A colorless, flammable liquid used in the manufacture of FORMALDEHYDE and ACETIC ACID, in chemical synthesis, antifreeze, and as a solvent. Ingestion of methanol is toxic and may cause blindness. |
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| CAS No. | 124-41-4 |
| Molecular Formula | CH4NaO |
| Molecular Weight | 55.032 g/mol |
| IUPAC Name | sodium;methanolate |
| Standard InChI | InChI=1S/CH4O.Na/c1-2;/h2H,1H3; |
| Standard InChI Key | YWOITFUKFOYODT-UHFFFAOYSA-N |
| Isomeric SMILES | C[O-].[Na+] |
| Impurities | In 97.5% sodium methylate powder: 0.5% sodium hydroxide; 0.3% sodium formate; 0.4% sodium carbonate; 0.5% free methanol. |
| SMILES | C[O-].[Na+] |
| Canonical SMILES | CO.[Na] |
| Colorform | Amorphous, free flowing powder Tetragonal crystals |
| Melting Point | No melting point; decomposes at >50 °C |
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